3-(6-chloro-4-oxo-4H-chromen-2-yl)propanoic acid
Overview
Description
3-(6-Chloro-4-oxo-4H-chromen-2-yl)propanoic acid, also known as 3-chloro-2-oxo-4-chromene propionic acid, is a naturally occurring organic compound that belongs to the class of chromene compounds. It is an important intermediate in the synthesis of a variety of heterocyclic compounds, including pharmaceuticals, dyes, and other compounds. In addition to its industrial applications, 3-(6-chloro-4-oxo-4H-chromen-2-yl)propanoic acid has been studied for its potential use in the treatment of various diseases, including cancer and Alzheimer’s disease.
Scientific Research Applications
3-(6-Chloro-4-oxo-4H-chromen-2-yl)propanoic acid has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of a variety of heterocyclic compounds, including pharmaceuticals, dyes, and other compounds. In addition, it has been studied for its potential use in the treatment of various diseases, including cancer and Alzheimer’s disease.
Mechanism of Action
The mechanism of action of 3-(6-chloro-4-oxo-4H-chromen-2-yl)propanoic acid is not well understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Inhibition of COX-2 may result in the reduction of inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(6-chloro-4-oxo-4H-chromen-2-yl)propanoic acid are not well understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Inhibition of COX-2 may result in the reduction of inflammation and pain. In addition, 3-(6-chloro-4-oxo-4H-chromen-2-yl)propanoic acid may also have anti-cancer, anti-inflammatory, and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(6-chloro-4-oxo-4H-chromen-2-yl)propanoic acid in laboratory experiments is its availability and ease of synthesis. In addition, it is relatively inexpensive and can be used in a wide range of experiments. However, the compound is also relatively unstable and can be easily degraded by light and heat.
Future Directions
Given the potential of 3-(6-chloro-4-oxo-4H-chromen-2-yl)propanoic acid as an inhibitor of COX-2, further research is needed to explore its potential therapeutic applications. In particular, further studies are needed to assess its efficacy in the treatment of various diseases, including cancer and Alzheimer’s disease. In addition, further research is needed to determine the compound’s safety and toxicity profile. Finally, further research is needed to explore the compound’s potential as an anti-inflammatory and anti-oxidant agent.
Synthesis Methods
The synthesis of 3-(6-chloro-4-oxo-4H-chromen-2-yl)propanoic acid can be achieved by the reaction of 4-hydroxy-2-chloro-6-methylbenzoic acid with bromine in the presence of a base. The reaction is carried out in a solvent such as dichloromethane, and the product is then purified by recrystallization. This method has been used to synthesize a variety of chromene compounds, including 3-(6-chloro-4-oxo-4H-chromen-2-yl)propanoic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(6-chloro-4-oxo-4H-chromen-2-yl)propanoic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-hydroxycoumarin", "6-chloro-2,4-dione", "propanoic acid", "sodium hydroxide", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate", "diethyl ether", "magnesium sulfate", "hydrochloric acid", "sodium hydroxide solution" ], "Reaction": [ "Step 1: 4-hydroxycoumarin is reacted with 6-chloro-2,4-dione in the presence of propanoic acid and sodium hydroxide to form 3-(6-chloro-4-oxo-4H-chromen-2-yl)propanoic acid.", "Step 2: The reaction mixture is cooled and acidified with hydrochloric acid to obtain a solid product.", "Step 3: The solid product is filtered and washed with water to remove any impurities.", "Step 4: The crude product is dissolved in ethyl acetate and washed with sodium bicarbonate solution and water.", "Step 5: The organic layer is dried over magnesium sulfate and concentrated to obtain the desired product.", "Step 6: The product is purified by recrystallization from diethyl ether and dried to obtain pure 3-(6-chloro-4-oxo-4H-chromen-2-yl)propanoic acid.", "Step 7: The purity of the product is confirmed by melting point determination and spectroscopic analysis." ] } | |
CAS RN |
927971-71-9 |
Product Name |
3-(6-chloro-4-oxo-4H-chromen-2-yl)propanoic acid |
Molecular Formula |
C12H9ClO4 |
Molecular Weight |
252.7 |
Purity |
95 |
Origin of Product |
United States |
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